N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)-5-oxo-1H-triazolo[1,5-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C25H19N5O5/c1-33-17-6-3-15(4-7-17)22-23-27-25(32)18-8-5-16(11-19(18)30(23)29-28-22)24(31)26-12-14-2-9-20-21(10-14)35-13-34-20/h2-11,29H,12-13H2,1H3,(H,26,31)
• InChI Key: QLTIVXWYNQFTTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNN3C2=NC(=O)C4=C3C=C(C=C4)C(=O)NCC5=CC6=C(C=C5)OCO6
• Molecular Formula: C25H19N5O5
• Molecular Weight: 469.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C25H19N5O5 and its molecular weight is 469.457. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Modification

The development of novel synthetic routes and the structural modification of quinazoline derivatives have been a significant area of study. For instance, the preparation of 1,2,4-triazolo[1,5-c]quinazolines via cyclocondensation of carboxylic acids and carboxylic anhydrides with quinazoline precursors demonstrates the chemical versatility and reactivity of these compounds (Pfeiffer et al., 1999). These synthetic approaches offer pathways to a diverse array of quinazoline derivatives, enabling further exploration of their biological activities.

Antimicrobial and Nematicidal Evaluation

Quinazoline derivatives have been evaluated for their antimicrobial and nematicidal activities. A study on 2-aryl/heteryl-3-(5-phenyl[1,2,4]triazolo[4,3-c]quinazolin-3-yl)-1,3-thiazolidin-4-ones revealed significant antimicrobial and nematicidal properties against a variety of microorganisms and nematodes, indicating the potential of quinazoline derivatives as bioactive agents (Reddy et al., 2016).

Anticancer Activity

The exploration of anticancer activities has been another crucial area of research for quinazoline derivatives. For instance, the synthesis and evaluation of 2-(alkyl-, alkaryl-, aryl-, hetaryl-)[1,2,4]triazolo[1,5-c]quinazolines highlighted compounds with significant anticancer potential, showcasing their efficacy against various cancer cell lines (Kovalenko et al., 2012). This research suggests that structural modifications to the quinazoline core can lead to the identification of potent anticancer agents.